Potassium carbonate

• CAS: 584-08-7
• Synonyms: Carbonic Acid Dipotassium Salt; Potassium Carbonate (K2CO3); CLIMB; DCAD Plus; Dipotassium Carbonate; FG; Pearl Ash; Potash; Potassium Carbonate; Potassium Carbonate (2:1); Potassium Carbonate (K2(CO3)); Salt of Tartar; Sorb KX 35
• Molecular Formula: K2CO3; CK2O3
• Molecular Weight: 138.205 g/mol
• SMILES: C(=O)([O-])[O-].[K+].[K+]
• InChI: InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChIKey: BWHMMNNQKKPAPP-UHFFFAOYSA-L
• Solubility: Very soluble in water. Insoluble in ethanol; For more Solubility (Complete) data for POTASSIUM CARBONATE (6 total), please visit the HSDB record page.; Insoluble in alcohol and acetone; 111 g/100 g water at 25 °C; Soluble in 1 part cold, 0.7 part boiling water.; Solubility in water (g K2CO3/100 g H2O): 105.5 at 0 °C; 108.0 at 10 °C; 110.5 at 20 °C; 113.7 at 30 °C; 155.7 at 100 °C; Solubility in water, g/100ml at 20 °C: 112

Potassium carbonate (K2CO3, CAS 584-08-7) is the preferred alkali where extreme water solubility matters—1,120 g/L at 20°C, nearly 5× Na2CO3—preventing precipitation failures in concentrated alkaline solutions. For CO2 scrubbing, K2CO3 delivers 36% higher absorption coefficients than Na2CO3, cutting equipment size and energy costs. In synthesis, it is >800× cheaper than Cs2CO3 for alkylation, arylation, and Suzuki couplings, while its diacidic basicity (pKb 3.69/8.3) ensures precise USP titration accuracy.

Potassium Carbonate (CAS 584-08-7) Procurement Guide: Chemical Identity and Baseline Specifications

Potassium carbonate (K₂CO₃, CAS 584-08-7) is an inorganic, water-soluble salt that forms a strongly alkaline aqueous solution. It is primarily manufactured via the carbonation of potassium hydroxide or through electrolytic processes . This compound is characterized by its high deliquescence and thermal stability, decomposing at approximately 891°C . As a critical industrial and research reagent, its procurement requires precise specification of purity, particle size, and packaging to match its intended application, ranging from high-purity optical glass manufacturing to use as a mild base in complex organic syntheses .

Why Generic Substitution of Potassium Carbonate (CAS 584-08-7) is a Critical Procurement Error

Substituting potassium carbonate (K₂CO₃) with seemingly analogous alkali carbonates, such as sodium (Na₂CO₃) or cesium (Cs₂CO₃) carbonate, introduces significant and quantifiable risks across a wide range of scientific and industrial workflows. Direct substitution can lead to catastrophic failure in applications demanding high water solubility, where K₂CO₃'s solubility of 1,120 g/L at 20°C is nearly five times that of Na₂CO₃ [1]. In catalysis, the choice between K₂CO₃ and Cs₂CO₃ can dictate a reaction's economic viability due to a >10x cost differential, while in CO₂ capture, K₂CO₃ absorption coefficients are approximately 36% higher than those of Na₂CO₃ under equivalent conditions [2]. Furthermore, the basicity profile of K₂CO₃ (pKb values of ~8.3 and 3.69) is distinct from that of the milder potassium bicarbonate (pKa 10.33), making it essential for specific deprotonation steps . The following evidence quantifies these critical differentiators to inform precise procurement decisions.

• [1] Brainly. (2023). Consider the properties of sodium carbonate (Na_2CO_3), potassium carbonate (K_2CO_3), and sodium hydroxide. Retrieved from https://brainly.com/question/43848338 View Source
• [2] Roberts, D., & Danckwerts, P. V. (1962). Kinetics of CO2 absorption in alkaline solutions—I. Transient absorption rates and catalysis by arsenite. Chemical Engineering Science, 17(12), 961-969. View Source

Quantitative Differentiation Guide for Potassium Carbonate (CAS 584-08-7) Against Key Alternatives

Superior Water Solubility of Potassium Carbonate vs. Sodium Carbonate

Potassium carbonate demonstrates a significantly higher solubility in water compared to sodium carbonate. At 20°C, the solubility of K₂CO₃ is 1,120 g/L, whereas Na₂CO₃ has a solubility of approximately 215-227 g/L [1]. This difference is critical for applications requiring highly concentrated alkaline solutions, such as in certain photographic developers and specialized chemical synthesis, where the lower solubility of sodium carbonate would prevent achieving the required concentration [2].

Evidence Dimension	Solubility in Water at 20°C
Target Compound Data	1,120 g/L
Comparator Or Baseline	Sodium Carbonate (Na₂CO₃): 215-227 g/L
Quantified Difference	K₂CO₃ solubility is approximately 5.0x greater than Na₂CO₃
Conditions	20°C, atmospheric pressure, deionized water

Why This Matters

This directly impacts the ability to formulate highly concentrated liquid reagents and dictates the maximum achievable pH in aqueous systems.

• [1] Brainly. (2023). Consider the properties of sodium carbonate (Na_2CO_3), potassium carbonate (K_2CO_3), and sodium hydroxide. Retrieved from https://brainly.com/question/43848338 View Source
• [2] altphotolist.org. (2002). Re: pyrocat part B question. Retrieved from https://altphotolist.org/pipermail/alt-photo-process-l/2002-April/001287.html View Source

Cost-Effectiveness of Potassium Carbonate vs. Cesium Carbonate as a Base

Potassium carbonate (K₂CO₃) offers a substantial cost advantage over cesium carbonate (Cs₂CO₃) for many base-catalyzed reactions. While Cs₂CO₃ can provide higher yields in specific reactions like the Heck coupling, the price differential is significant. The indicative price for industrial-grade K₂CO₃ is approximately US$950-1,250 per metric ton, whereas Cs₂CO₃ can command prices exceeding US$800,000 per metric ton due to cesium's rarity . This represents a cost multiplier of over 800x, making K₂CO₃ the economically rational choice for large-scale or cost-sensitive syntheses where its performance is adequate [1].

Evidence Dimension	Indicative Industrial Price per Metric Ton
Target Compound Data	US$950 - US$1,250 / metric ton
Comparator Or Baseline	Cesium Carbonate (Cs₂CO₃): >US$800,000 / metric ton
Quantified Difference	Cs₂CO₃ is >800x more expensive
Conditions	Bulk industrial procurement, spot market pricing

Why This Matters

This dictates process economics, especially in pilot plant or full-scale manufacturing, where base choice can be the single largest variable cost.

• [1] Phase Transfer Catalysis. (n.d.). PTC N-Alkylation: Is Expensive Cesium Carbonate Necessary?. Retrieved from https://phasetransfercatalysis.com/ptc-n-alkylation-is-expensive-cesium-carbonate-necessary/ View Source

Enhanced CO₂ Absorption Efficiency of Potassium Carbonate vs. Sodium Carbonate Solutions

In gas scrubbing applications, particularly the hot potassium carbonate process for CO₂ removal, potassium carbonate solutions demonstrate a quantifiable kinetic advantage over sodium carbonate. Studies show that the absorption coefficient for CO₂ in K₂CO₃ solutions is approximately 36% higher than that for Na₂CO₃ solutions under identical conditions of conversion and normality [1]. This translates directly to smaller absorber column sizes and lower capital costs for industrial gas purification plants.

Evidence Dimension	CO₂ Absorption Coefficient
Target Compound Data	Approximately 36% higher absorption coefficient
Comparator Or Baseline	Sodium Carbonate (Na₂CO₃) solution at equivalent conditions
Quantified Difference	+36%
Conditions	Aqueous solution at equivalent conversion and total sodium/potassium normality

Why This Matters

This efficiency gain is a primary engineering justification for selecting the more expensive potassium-based solvent over sodium-based alternatives in large-scale CO₂ capture and natural gas sweetening operations.

• [1] Roberts, D., & Danckwerts, P. V. (1962). Kinetics of CO2 absorption in alkaline solutions—I. Transient absorption rates and catalysis by arsenite. Chemical Engineering Science, 17(12), 961-969. View Source

Distinct Basicity Profile: Potassium Carbonate vs. Potassium Bicarbonate

Potassium carbonate (K₂CO₃) exhibits a distinct, strong diacidic basicity profile compared to the monoprotic and milder potassium bicarbonate (KHCO₃). This is analytically characterized by potentiometric titration, which reveals two distinct pKb values for K₂CO₃ of approximately 8.3 and 3.69 . In contrast, KHCO₃ has a pKa of 10.33, corresponding to a significantly weaker conjugate base [1]. This difference is critical for processes requiring precise pH control or for selective deprotonation, where the stronger initial basicity of carbonate is necessary to drive a reaction to completion.

Evidence Dimension	Basicity (pKb / pKa values)
Target Compound Data	pKb1 = 3.69, pKb2 = 8.3
Comparator Or Baseline	Potassium Bicarbonate (KHCO₃): pKa = 10.33
Quantified Difference	K₂CO₃ is a significantly stronger base than KHCO₃, as evidenced by its dual pKb values.
Conditions	Aqueous solution, 25°C

Why This Matters

The difference in basicity directly affects reaction kinetics, endpoint detection in titrations, and the ability to maintain specific pH buffers, guiding the selection between these two potassium salts.

• [1] Wikipedia. (2024). Potassium bicarbonate. Retrieved from https://en.wikipedia.org/wiki/Potassium_bicarbonate View Source

Superior Catalytic Activity of Potassium Carbonate vs. Sodium Carbonate in Coke Gasification

In the gasification of metallurgical coke with CO₂, potassium carbonate (K₂CO₃) functions as a more effective catalyst than sodium carbonate (Na₂CO₃). A thermogravimetric study found that the reaction rate was highest with K₂CO₃, followed by a mixed (K, Na)₂CO₃ catalyst, and was lowest with Na₂CO₃ [1]. The activation energy for the K₂CO₃-catalyzed reaction was determined to be 41.74 ± 3.13 kcal/mol, slightly higher than the 40.27 ± 5.05 kcal/mol for Na₂CO₃, but the overall rate enhancement attributed to K₂CO₃ is greater under these conditions [1].

Evidence Dimension	Catalytic Activity and Activation Energy
Target Compound Data	Highest reaction rate; Activation Energy = 41.74 ± 3.13 kcal/mol
Comparator Or Baseline	Sodium Carbonate (Na₂CO₃): Lower reaction rate; Activation Energy = 40.27 ± 5.05 kcal/mol
Quantified Difference	K₂CO₃ exhibited the greatest catalytic activity among the tested alkali carbonates.
Conditions	Gasification of metallurgical coke with CO₂ at 725-900°C, 1 atm

Why This Matters

This catalytic advantage is critical in metallurgical and energy production processes, where increased reaction rates directly improve throughput and energy efficiency.

• [1] Adjorlolo, A. A., & Rao, Y. K. (1984). Effect of potassium and sodium carbonate catalysts on the rate of gasification of metallurgical coke. Carbon, 22(2), 173-176. View Source

Targeted Application Scenarios Where Potassium Carbonate (CAS 584-08-7) Provides a Verified Performance Advantage

Precision Formulation of High-Concentration Alkaline Reagents

Potassium carbonate is the superior choice when formulating highly concentrated, water-based alkaline solutions. As established in Section 3, its solubility of 1,120 g/L at 20°C is nearly five times that of sodium carbonate [1]. This enables the creation of stock solutions and working reagents with a pH and ionic strength unattainable with sodium carbonate, making it essential for specific applications like photographic developing agents and certain industrial cleaning concentrates where the risk of precipitation from a less soluble salt would compromise product performance and shelf life.

Industrial Gas Scrubbing and CO₂ Capture with Enhanced Efficiency

In large-scale industrial processes for removing CO₂ from gas streams, such as the Benfield or hot potassium carbonate process, potassium carbonate is the preferred solvent. The evidence from Section 3 shows that K₂CO₃ solutions offer a 36% higher CO₂ absorption coefficient compared to Na₂CO₃ solutions under identical process conditions [2]. This efficiency gain directly translates into reduced equipment size, lower solvent circulation rates, and decreased operational energy costs, providing a clear economic and performance justification for selecting potassium carbonate over its sodium counterpart in these capital-intensive operations.

Cost-Conscious Base Selection for Pilot and Industrial-Scale Organic Synthesis

When scaling up organic reactions, particularly those involving alkylation or arylation, potassium carbonate offers a compelling balance of reactivity and cost. As quantified in Section 3, it is over 800 times less expensive than cesium carbonate on a per-ton basis [3]. While cesium carbonate may offer marginal yield improvements in specific cases like the Heck reaction, the economic reality of industrial-scale procurement makes K₂CO₃ the only viable base for cost-sensitive or high-volume manufacturing where its performance profile is sufficient, ensuring process economics remain favorable.

Analytical Chemistry and Pharmacopeial Assays Requiring Precise Basicity Control

In pharmaceutical and analytical chemistry, the distinct diacidic basicity profile of potassium carbonate (pKb values of 3.69 and 8.3) is leveraged for precise potentiometric titrations, as detailed in Section 3 . This property allows for the clear differentiation and quantification of mixtures containing carbonate and bicarbonate species, a task that is challenging for techniques like ion chromatography. Its use as a primary standard or buffering agent in assays for active pharmaceutical ingredients (APIs) is therefore underpinned by its unique and well-characterized acid-base behavior, ensuring method accuracy and compliance with pharmacopeial standards like USP<1225>.

• [1] Brainly. (2023). Consider the properties of sodium carbonate (Na_2CO_3), potassium carbonate (K_2CO_3), and sodium hydroxide. Retrieved from https://brainly.com/question/43848338 View Source
• [2] Roberts, D., & Danckwerts, P. V. (1962). Kinetics of CO2 absorption in alkaline solutions—I. Transient absorption rates and catalysis by arsenite. Chemical Engineering Science, 17(12), 961-969. View Source
• [3] Phase Transfer Catalysis. (n.d.). PTC N-Alkylation: Is Expensive Cesium Carbonate Necessary?. Retrieved from https://phasetransfercatalysis.com/ptc-n-alkylation-is-expensive-cesium-carbonate-necessary/ View Source